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Compound of Interest

Compound Name: Benzene, (1-cyclohexylethyl)-

CAS No.: 4413-16-5

Cat. No.: B1615048

Get Quote

This guide provides an in-depth, procedural framework for the safe and compliant disposal of

Benzene, (1-cyclohexylethyl)-, also known as cyclohexylbenzene. Adherence to these

protocols is critical for ensuring personnel safety and environmental protection within research

and drug development settings. The procedures outlined below are grounded in established

safety standards and regulatory requirements, designed to provide a self-validating system for

the responsible management of this chemical waste.

Hazard Identification and Risk Assessment
Benzene, (1-cyclohexylethyl)- is a flammable liquid and poses a significant aspiration hazard.

[1] Repeated exposure may lead to skin dryness or cracking.[1][2] As a derivative of benzene, it

is crucial to handle it with the utmost care, recognizing the potential for long-term health effects

associated with benzene and its related compounds. Benzene is a known human carcinogen,

and its disposal is strictly regulated.[3]

Key Hazards:
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Flammability: The compound is a flammable liquid.[1] Vapors can form explosive mixtures

with air and may travel to a source of ignition and flash back.[4]

Aspiration Toxicity: If swallowed, it can be fatal if it enters the airways.[1]

Skin Irritation: Prolonged or repeated contact can defat the skin, leading to irritation and

dermatitis.[1][2]

Aquatic Toxicity: This chemical is very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)
Prior to handling Benzene, (1-cyclohexylethyl)-, it is imperative to be outfitted with the

appropriate personal protective equipment. The selection of PPE is the first line of defense in

mitigating exposure risks.

Hand Protection: Wear chemically resistant gloves, such as nitrile or Viton™.

Eye Protection: Chemical safety goggles are mandatory. In situations with a higher risk of

splashing, a face shield should also be worn.

Skin and Body Protection: A flame-retardant lab coat is required. For larger quantities or in

the event of a spill, a chemically resistant apron and shoe covers should be utilized.[5]

Respiratory Protection: All handling of Benzene, (1-cyclohexylethyl)- should be conducted

within a certified chemical fume hood to minimize inhalation of vapors.

Step-by-Step Disposal Protocol
The proper disposal of Benzene, (1-cyclohexylethyl)- is not merely a suggestion but a

regulatory mandate. This protocol ensures compliance with the Resource Conservation and

Recovery Act (RCRA) and Environmental Protection Agency (EPA) guidelines.

Step 1: Waste Segregation and Collection

Rationale: Proper segregation prevents accidental mixing of incompatible chemicals, which

could lead to hazardous reactions.
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Procedure:

Designate a specific, clearly labeled, and sealed waste container for Benzene, (1-
cyclohexylethyl)- waste.

The container must be made of a material compatible with the chemical, such as glass or

a suitable plastic.

Never mix this waste with other chemical waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

Step 2: Labeling of Waste Containers

Rationale: Accurate labeling is a critical safety and regulatory requirement, providing

essential information to all personnel and waste handlers.

Procedure:

Label the waste container with the words "Hazardous Waste."

Clearly identify the contents: "Benzene, (1-cyclohexylethyl)-".

Include the appropriate hazard pictograms (e.g., flammable, health hazard).

Indicate the accumulation start date.

Step 3: Storage of Hazardous Waste

Rationale: Safe storage minimizes the risk of spills, fires, and exposure.

Procedure:

Store the sealed waste container in a designated satellite accumulation area.

This area must be in a well-ventilated, cool, and dry location, away from sources of

ignition.[6][7]

Ensure secondary containment is in place to capture any potential leaks.
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Step 4: Arranging for Disposal

Rationale: Hazardous waste must be disposed of through a licensed and approved

hazardous waste contractor to ensure it is managed in an environmentally sound manner.

Procedure:

Contact your institution's Environmental Health and Safety (EH&S) department to arrange

for the pickup of the hazardous waste.

Provide them with all necessary information about the waste, including its identity and

quantity.

EH&S will then coordinate with a licensed hazardous waste disposal company for proper

transportation and disposal, which typically involves incineration at a permitted facility.

Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is crucial to minimize

harm.

Small Spills (less than 500 mL):

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill using an absorbent material such as sand or

vermiculite.[4][6]

Collect the contaminated absorbent material using non-sparking tools and place it in a

sealed, labeled hazardous waste container.[4]

Clean the spill area with soap and water.

Large Spills (greater than 500 mL):

Evacuate the area immediately.

Contact your institution's emergency response team and EH&S department.[6]
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Prevent the spill from entering drains or waterways.[4]

Personnel Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes.[2] Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids.[2]

Inhalation: Move the affected person to fresh air.[2]

Ingestion: Do NOT induce vomiting.[2][8]

In all cases of exposure, seek immediate medical attention.[2]

Data Summary Table
Parameter Value Source

Chemical Name Benzene, (1-cyclohexylethyl)- [9]

Synonyms Cyclohexylbenzene [2]

CAS Number 827-52-1 [1][2]

Molecular Formula C14H20 [9]

EPA Hazardous Waste Code
D018 (for benzene content),

F005 (as a spent solvent)
[10]

Primary Hazards

Flammable liquid, Aspiration

hazard, Skin irritant, Aquatic

toxicity

[1][2]

Flash Point 98 °C / 208.4 °F [2]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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